Cas no 2244107-77-3 (2-(Benzyloxy)-1-bromo-3-chlorobenzene)

• Product Name: 2-(Benzyloxy)-1-bromo-3-chlorobenzene
• CAS No: 2244107-77-3
• MF: C₁₃H₁₀BrClO
• MW: 297.574902057648
• MDL: MFCD28977063
• CID: 5074142
• PubChem ID: 68518968
• Update Time: 2026-03-01

2-(Benzyloxy)-1-bromo-3-chlorobenzene Chemical and Physical Properties

Names and Identifiers

• 2-(Benzyloxy)-1-bromo-3-chlorobenzene
• 1-bromo-3-chloro-2-phenylmethoxybenzene
• CS-0193228
• SCHEMBL3119872
• 2244107-77-3
• E93998
• MFCD28977063

• MDL： MFCD28977063
• Inchi： 1S/C13H10BrClO/c14-11-7-4-8-12(15)13(11)16-9-10-5-2-1-3-6-10/h1-8H,9H2
• InChI Key： PFXOLEIWRMHMQS-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 295.96036g/mol
• Monoisotopic Mass: 295.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 206
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 9.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(Benzyloxy)-1-bromo-3-chlorobenzene

2-(Benzyloxy)-1-bromo-3-chlorobenzene: A Comprehensive Overview

2-(Benzyloxy)-1-bromo-3-chlorobenzene, with the CAS number 2244107-77-3, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a benzyloxy group at the 2-position, a bromine atom at the 1-position, and a chlorine atom at the 3-position on a benzene ring. The combination of these substituents imparts distinctive chemical properties, making it a valuable compound for various applications.

The synthesis of 2-(Benzyloxy)-1-bromo-3-chlorobenzene involves a series of carefully controlled reactions. The process typically begins with the bromination of chlorobenzene derivatives, followed by the introduction of the benzyloxy group through nucleophilic aromatic substitution or other advanced coupling reactions. Recent advancements in catalytic methods have enabled higher yields and better control over the stereochemistry of the product, which is crucial for its application in specialized chemical industries.

One of the most notable features of this compound is its reactivity under various conditions. The presence of electron-withdrawing groups like bromine and chlorine at specific positions on the benzene ring enhances its electrophilic aromatic substitution reactivity. This makes it an excellent substrate for further functionalization in organic synthesis. For instance, researchers have successfully utilized this compound as a precursor for constructing complex heterocyclic frameworks, which are essential in drug discovery and agrochemical development.

In terms of applications, 2-(Benzyloxy)-1-bromo-3-chlorobenzene has found utility in several niche markets. Its ability to undergo selective substitution reactions has made it a key intermediate in the synthesis of advanced materials, such as high-performance polymers and optoelectronic devices. Recent studies have also highlighted its potential as a building block for creating bioactive molecules with promising therapeutic properties.

The environmental impact and safety profile of this compound are areas of ongoing research. Given its chemical stability and low toxicity under standard conditions, it is considered safe for use in controlled industrial settings. However, further investigations are required to fully understand its long-term effects on ecosystems and human health.

In conclusion, 2-(Benzyloxy)-1-bromo-3-chlorobenzene (CAS No: 2244107-77-3) stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and reactivity continue to drive innovation across multiple disciplines, positioning it as a critical compound in both academic research and industrial applications.